Cas no 220736-54-9 (5-Benzofurancarboxylicacid, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-,methyl ester, (2S,3R)-)

5-Benzofurancarboxylicacid, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-,methyl ester, (2S,3R)- structure
220736-54-9 structure
Product Name:5-Benzofurancarboxylicacid, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-,methyl ester, (2S,3R)-
CAS No:220736-54-9
MF:C19H20O7
MW:360.357906341553
CID:282060
PubChem ID:91885026
Update Time:2025-04-19

5-Benzofurancarboxylicacid, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-,methyl ester, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarboxylicacid, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-,methyl ester, (2S,3R)-
    • Curlignan
    • [ "" ]
    • METHYL (2S,3R)-2-(4-HYDROXY-3-METHOXYPHENYL)-3-(HYDROXYMETHYL)-7-METHOXY-2,3-DIHYDRO-1-BENZOFURAN-5-CARBOXYLATE
    • 220736-54-9
    • FS-8653
    • AKOS032961908
    • Methyl (2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydrobenzofuran-5-carboxylate
    • (+)-Curlignan
    • Inchi: 1S/C19H20O7/c1-23-15-7-10(4-5-14(15)21)17-13(9-20)12-6-11(19(22)25-3)8-16(24-2)18(12)26-17/h4-8,13,17,20-21H,9H2,1-3H3/t13-,17+/m0/s1
    • InChI Key: XCLWSIWZKAURMG-SUMWQHHRSA-N
    • SMILES: O1C2C(=CC(C(=O)OC)=CC=2[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O)OC

Computed Properties

  • Exact Mass: 360.12100
  • Monoisotopic Mass: 360.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 94.4Ų

Experimental Properties

  • Color/Form: Powder
  • PSA: 94.45000
  • LogP: 2.40560

5-Benzofurancarboxylicacid, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-,methyl ester, (2S,3R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
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220736-54-9 ≥98%
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$1032.00 2024-04-20

5-Benzofurancarboxylicacid, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-,methyl ester, (2S,3R)- Related Literature

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